Cas no 596797-33-0 (3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime)

3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime structure
596797-33-0 structure
Product Name:3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime
CAS No:596797-33-0
MF:C8H14N2O
MW:154.209561824799
CID:950484
PubChem ID:93500180
Update Time:2025-04-19

3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime
    • 3-Azabicyclo[3.2.1]octan-8-one,3-methyl-,oxime(9CI)
    • 596797-33-0
    • Inchi: 1S/C8H14N2O/c1-10-4-6-2-3-7(5-10)8(6)9-11/h6-7,11H,2-5H2,1H3/b9-8-/t6-,7+/m0/s1
    • InChI Key: GLDAJOYEPUFDNN-KNJDTQEKSA-N
    • SMILES: O/N=C1\[C@H]2CN(C)C[C@@H]\1CC2

Computed Properties

  • Exact Mass: 154.11100
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.83000
  • LogP: 0.72610
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